Cas no 858516-27-5 (2-Bromo-N-cyclohexylaniline)

2-Bromo-N-cyclohexylaniline is a halogenated aniline derivative featuring a cyclohexyl substituent on the nitrogen atom and a bromine atom at the ortho position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine moiety offers reactivity for further functionalization via cross-coupling reactions, while the cyclohexyl group enhances steric and electronic properties, influencing selectivity in catalytic processes. The compound's stability and well-defined structure make it suitable for use in research and industrial applications requiring precise molecular modifications. It is typically handled under controlled conditions due to its potential sensitivity to light and moisture.

2-Bromo-N-cyclohexylaniline structure

Product Name:2-Bromo-N-cyclohexylaniline

CAS No:858516-27-5

MF:C₁₂H₁₆BrN

MW:254.166142463684

MDL:MFCD11144868

CID:1031929

PubChem ID:12169344

Update Time:2025-10-15

2-Bromo-N-cyclohexylaniline Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-N-cyclohexylaniline
- BENZENAMINE, 2-BROMO-N-CYCLOHEXYL-
- DTXSID10479086
- AKOS000240695
- SCHEMBL3677154
- 858516-27-5
- 2-BROMO-N-CYCLOHEXYLBENZENAMINE
- DB-338253
- MDL： MFCD11144868
- Inchi： 1S/C12H16BrN/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
- InChI Key： JBALYHGVQNTMHI-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1NC1CCCCC1

Computed Properties

Exact Mass: 253.04661g/mol
Monoisotopic Mass: 253.04661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.355

2-Bromo-N-cyclohexylaniline Pricemore >>

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Alichem	A019148434-1g	2-Bromo-N-cyclohexylaniline	858516-27-5	95%	1g	$576.64	2023-08-31
Chemenu	CM201021-1g	2-Bromo-N-cyclohexylaniline	858516-27-5	95%	1g	$631	2021-06-15
Chemenu	CM201021-1g	2-Bromo-N-cyclohexylaniline	858516-27-5	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	Y0989894-5g	2-Bromo-N-cyclohexylaniline	858516-27-5	95%	5g	$1700	2024-08-02
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